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Compound of Interest

Compound Name: Devazepide

Cat. No.: B1670321 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of

devazepide, a potent cholecystokinin (CCK) receptor antagonist. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to maintain

environmental compliance. Devazepide is classified as acutely toxic and fatal if swallowed,

necessitating its handling as a hazardous waste.[1][2]

Waste Characterization and Regulatory Overview
Devazepide's high acute oral toxicity places it in a category of compounds that require

stringent disposal protocols.[1][2] While a specific listing for devazepide on the Environmental

Protection Agency's (EPA) P-list of acutely hazardous wastes was not found under its common

names, its toxicological profile warrants that it be managed with the same level of precaution as

a P-listed waste.[3] This approach ensures the highest standard of safety and compliance.

Disposal of devazepide and its associated waste streams must comply with federal, state, and

local regulations. The Resource Conservation and Recovery Act (RCRA) governs the

management of hazardous waste from generation to final disposal.
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Due to the potent nature of devazepide, a comprehensive PPE protocol is mandatory for all

personnel involved in its handling and disposal.

PPE Component Specification Rationale

Gloves
Double-gloving with nitrile

gloves

Provides a barrier against

dermal absorption. The outer

pair should be changed

immediately upon

contamination.

Eye Protection
Chemical splash goggles or a

face shield

Protects eyes from splashes of

solutions containing

devazepide.

Respiratory Protection
N95 respirator or higher (e.g.,

PAPR)

Minimizes the risk of inhaling

aerosolized particles of the

compound.

Body Protection
Disposable coveralls (e.g.,

Tyvek) or a dedicated lab coat

Prevents contamination of

personal clothing.

Foot Protection Disposable shoe covers

Prevents the tracking of

contaminants out of the

designated handling area.

Step-by-Step Disposal Protocol
This protocol covers the disposal of pure devazepide, contaminated labware, and solutions

containing devazepide.

Step 1: Segregation of Devazepide Waste All waste streams containing devazepide must be

segregated from non-hazardous waste and other chemical waste at the point of generation.

This prevents cross-contamination and ensures proper disposal.

Step 2: Collection and Containment of Devazepide Waste

Solid Waste (Pure Compound, Contaminated PPE, and Labware):
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Collect all solid waste, including unused devazepide, contaminated gloves, weigh boats,

and other disposable materials, in a designated, leak-proof hazardous waste container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name "Devazepide."

Do not rinse empty containers that held pure devazepide; they must be disposed of as

hazardous waste.

Liquid Waste (Solutions containing Devazepide):

Collect all liquid waste in a dedicated, leak-proof, and chemically compatible container.

The container must be kept closed except when adding waste.

Label the container as "Hazardous Waste" and list all chemical components, including

"Devazepide" and the solvent(s) used, with their approximate concentrations.

Step 3: Accumulation and Storage

Store devazepide waste in a designated Satellite Accumulation Area within the laboratory.

Adhere to the strict accumulation limit for acutely hazardous waste, which is 1 quart for

liquids or 1 kilogram for solids.

Ensure the storage area is secure and away from general laboratory traffic.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of devazepide waste through standard laboratory drains or as

regular trash.

Disposal must be conducted by a licensed hazardous waste transporter to a permitted

treatment, storage, and disposal facility.
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Experimental Workflow for Devazepide Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of devazepide waste in a laboratory setting.
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Caption: Workflow for the proper disposal of devazepide waste.

Logical Relationship of Safety Protocols
The following diagram outlines the logical hierarchy of controls and procedures for safely

managing devazepide disposal.
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Caption: Hierarchy of controls for devazepide waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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